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Compound of Interest

Compound Name: YM-430

Cat. No.: B10832601 Get Quote

Disclaimer: This guide provides essential safety and logistical information for handling the

research compound YM-430 (CAS No. 153192-22-4). As a specific Safety Data Sheet (SDS)

for YM-430 is not publicly available, the following guidance is based on best practices for

handling potent, novel pharmaceutical compounds with unknown toxicity. YM-430 is identified

as a β1 adrenergic receptor antagonist and a calcium channel antagonist, and this guide

incorporates safety considerations for these classes of compounds. A thorough risk

assessment should be conducted by the user before any handling occurs. This compound is for

research use only and is not intended for human or veterinary use.[1]

Hazard Identification and Risk Assessment
Given the lack of specific toxicity data, YM-430 should be handled as a potent compound with

the potential for significant biological activity at low doses. The pharmacological action on the

cardiovascular system suggests that accidental exposure could lead to adverse effects such as

bradycardia (slow heart rate), hypotension (low blood pressure), and other cardiac

irregularities.[2][3] Therefore, a conservative approach to handling is mandatory to minimize

exposure.

Occupational Exposure Banding (OEB): In the absence of an established Occupational

Exposure Limit (OEL), a qualitative risk assessment using an OEB approach is recommended.

Due to its potent pharmacological activity, YM-430 would likely fall into OEB 3 or 4,

necessitating a high level of containment.[4][5]
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Personal Protective Equipment (PPE)
The primary defense against exposure to potent compounds is the consistent and correct use

of appropriate PPE. The following table summarizes the recommended PPE for handling YM-
430.
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PPE Category Item
Specifications and

Recommendations

Respiratory Protection
Powered Air-Purifying

Respirator (PAPR)

Recommended for procedures

with a high potential for

aerosol or dust generation

(e.g., weighing, preparing

stock solutions).

Half or Full-Face Respirator

Use with P100 (or equivalent)

particulate filters for lower-risk

activities. A quantitative fit test

is required.

Hand Protection Double Gloving

Wear two pairs of nitrile

gloves. The outer glove should

be changed immediately upon

contamination or at regular

intervals.

Body Protection Disposable Coveralls or Gown

Impermeable, disposable

coveralls (e.g., Tyvek) or a

solid-front, back-tying gown

should be worn over scrubs or

personal clothing.

Eye and Face Protection
Chemical Splash Goggles and

Face Shield

Goggles should provide a

complete seal around the

eyes. A face shield should be

worn over the goggles to

protect against splashes.

Foot Protection
Dedicated, non-slip, closed-toe

shoes

Disposable shoe covers

should be worn in the

designated handling area and

removed before exiting.
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A systematic approach is crucial for safely handling potent research compounds. All

manipulations should be performed in a designated area with restricted access.

Engineering Controls:

Ventilated Enclosure: All handling of powdered YM-430 should be conducted in a certified

chemical fume hood, biological safety cabinet, or a glove box to minimize inhalation

exposure.

Closed Systems: For solution transfers, the use of closed systems (e.g., needle and syringe

with a septum-sealed vial) is recommended to prevent aerosol generation.

Experimental Protocol: Preparing a Stock Solution

Preparation:

Assemble all necessary materials (YM-430, solvent, volumetric flask, balance, spatula,

weighing paper, pipettes, vortex mixer) inside the chemical fume hood.

Place a disposable, absorbent, plastic-backed liner on the work surface of the fume hood.

Prepare labeled waste containers for solid and liquid hazardous waste.

Donning PPE:

Put on all required PPE in the correct sequence in an anteroom or designated clean area

before entering the handling area.

Weighing the Compound:

Tare the analytical balance with the weigh paper.

Carefully weigh the desired amount of YM-430 powder. Avoid creating dust.

Close the primary container of YM-430 immediately after dispensing.

Solubilization:
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Carefully transfer the weighed powder into a volumetric flask.

Rinse the weigh paper with the solvent into the flask to ensure a complete transfer.

Slowly add the solvent to the flask to the desired volume.

Cap the flask securely and mix using a vortex mixer until the compound is fully dissolved.

Post-Handling:

Decontaminate all surfaces and equipment with an appropriate solvent (e.g., 70%

ethanol), followed by a cleaning agent.

Dispose of all contaminated disposables in the designated hazardous waste containers.

Doffing PPE:

Remove PPE in the designated doffing area, taking care to avoid self-contamination.

Dispose of single-use PPE in the appropriate hazardous waste container.

Emergency Procedures:

Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes while removing contaminated clothing. Seek medical attention.[6]

Eye Contact: Immediately flush the eyes with a gentle stream of water for at least 15

minutes, holding the eyelids open. Seek immediate medical attention.[6]

Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen.

Seek medical attention.[6]

Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Seek immediate medical

attention.[6]

Spill:

Evacuate the immediate area and alert colleagues and the laboratory supervisor.
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If the spill is small and you are trained to handle it, use a chemical spill kit appropriate for

powdered or liquid chemical hazards.

For large spills, evacuate the laboratory and contact the institution's environmental health

and safety office.

Disposal Plan
All waste generated from handling YM-430 must be treated as hazardous waste.

Waste Type Container Labeling Disposal Procedure

Solid Waste
Puncture-resistant,

sealed container

"Hazardous Waste -

Solid," "YM-430," and

other components

Collect all

contaminated

disposables (gloves,

gowns, weigh paper,

pipette tips) in the

designated container.

Liquid Waste

Leak-proof, screw-cap

bottle (compatible with

the solvent used)

"Hazardous Waste -

Liquid," "YM-430,"

solvent(s), and

approximate

concentrations

Collect all liquid waste

containing YM-430.

Do not mix with

incompatible waste

streams.

Sharps Waste
Puncture-proof sharps

container

"Hazardous Waste -

Sharps," "YM-430"

Dispose of all

contaminated needles

and syringes in the

designated sharps

container.

All hazardous waste must be disposed of through the institution's certified hazardous waste

management program.
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Caption: Experimental workflow for handling YM-430.
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Caption: Logical flow for the disposal of YM-430 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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